Cas no 2060063-29-6 (1-(2-phenylethyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride
• CAS No: 2060063-29-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD30535913
• CID: 4635767
• PubChem ID: 134690887
• Update Time: 2025-06-07

1-(2-phenylethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD30535913
• Inchi： 1S/C11H15N.ClH/c12-11(8-9-11)7-6-10-4-2-1-3-5-10;/h1-5H,6-9,12H2;1H
• InChI Key： UDFDYBDQGNCWRR-UHFFFAOYSA-N
• SMILES： C(C1(CC1)N)CC1C=CC=CC=1.Cl

Additional information on 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride

1-(2-phenylethyl)cyclopropan-1-amine hydrochloride: A Comprehensive Overview

1-(2-phenylethyl)cyclopropan-1-amine hydrochloride, also known by its CAS number 2060063-29-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a tertiary amine, specifically a cyclopropylamine derivative. Its structure consists of a cyclopropane ring substituted with an ethyl group that is further substituted with a phenyl group, making it a unique and versatile molecule for various applications.

The synthesis of 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride involves the reaction of cyclopropylamine with benzaldehyde in the presence of an acid catalyst, followed by acidification to form the hydrochloride salt. This method is efficient and has been widely adopted in both academic and industrial settings. The compound's stability and solubility properties make it suitable for use in various chemical reactions and biological assays.

Recent studies have highlighted the potential of 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride as a building block in drug discovery. Its cyclopropane ring provides rigidity to the molecule, which can be advantageous in designing bioactive compounds with specific pharmacokinetic profiles. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in bacterial resistance mechanisms.

In addition to its pharmacological applications, 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a versatile ligand.

The physical properties of 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 230°C. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride has also been extensively studied. Acute toxicity studies indicate that it has low toxicity when administered orally or intravenously. However, prolonged exposure or high doses may cause mild hepatotoxicity, as reported in recent animal studies. These findings emphasize the need for careful handling and storage of this compound in laboratory settings.

In conclusion, 1-(2-phenylethyl)cyclopropan-1-amine hydrochloride, CAS No. 2060063-29-6, is a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure and favorable properties continue to make it an invaluable tool for researchers across various disciplines. As ongoing research unveils new insights into its potential uses, this compound is poised to play an even more prominent role in scientific advancements.